Citicoline-d9 Sodium Salt

• Molecular Formula: C₁₄H₁₆D₉N₄NaO₁₁P₂
• Molecular Weight: 519.36
• Synonyms: Cytidine 5’-(Trihydrogen Diphosphate) P’-[2-(Trimethylammonio-d9)ethyl] Ester Inner Salt Sodium Salt; Acticolin-d9; Brassel-d9; Cebroton-d9; Cidifos-d9; Citicoline-d9 Sodium; Flussorex-d9; Gerolin-d9; IP 302-d9 Sodium; Logan-d9; Neurotron-d9; Sinkron

Description

Citicoline-d9 Sodium Salt is a deuterium-labeled isotopologue of citicoline sodium, a compound critical in neuroscience and pharmacology. Its molecular formula is C₁₄D₉H₁₆N₄NaO₁₁P₂, with a molecular weight of 519.361 g/mol and a purity exceeding 95% (HPLC) . The compound is synthesized with nine deuterium atoms replacing hydrogen at specific positions, enhancing its utility as a stable internal standard in mass spectrometry (LC-MS/MS) for pharmacokinetic and metabolic studies .

This compound (CAS: 33818-15-4) is stored at -20°C and is primarily used to quantify endogenous citicoline in biological matrices, ensuring analytical accuracy by correcting for matrix effects . Its structural similarity to non-deuterated citicoline allows it to mimic the parent compound’s physicochemical behavior while providing distinct isotopic signatures for detection .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares Citicoline-d9 Sodium Salt with structurally related sodium salts and deuterated compounds:

Parameter	This compound	Citicoline Sodium Salt (Non-deuterated)	Citicoline-d4	Sodium Oleate (cis-9-Octadecenoic Acid Sodium Salt)
Molecular Formula	C₁₄D₉H₁₆N₄NaO₁₁P₂	C₁₄H₂₅N₄NaO₁₁P₂	C₁₄D₄H₂₁N₄NaO₁₁P₂	C₁₈H₃₃NaO₂
Molecular Weight (g/mol)	519.361	510.31	514.33	304.44
Isotopic Label	D9 (Deuterium)	None	D4 (Deuterium)	None
Purity	>95% (HPLC)	>95% (HPLC)	>95% (HPLC)	Variable; often contaminated
Primary Use	LC-MS internal standard	Neuroprotective therapy	Isotopic tracer	Surfactant, lipid studies
Storage Conditions	-20°C	-20°C	-20°C	Room temperature
Key Applications	Pharmacokinetics, metabolomics	Stroke recovery, cognitive enhancement	Metabolic pathway analysis	Detergent formulations, biochemistry

Analytical Performance

• Citicoline-d9 vs. Non-deuterated Citicoline: The deuterated form exhibits near-identical chromatographic retention times to non-deuterated citicoline but is distinguishable via mass shifts in MS/MS spectra (e.g., m/z +9 for D9 labeling). This enables precise quantification without interference from endogenous citicoline .
• Citicoline-d9 vs. Citicoline-d4 :
  Citicoline-d4 (labeled with four deuterium atoms) is less effective in high-resolution MS due to smaller mass shifts, increasing the risk of isotopic overlap. Citicoline-d9’s higher deuteration minimizes this risk, improving assay specificity .

Stability and Contaminant Profile

• Citicoline-d9 vs. Sodium Oleate :
  Sodium oleate, a common surfactant, is prone to contaminants such as residual fatty acids and oxidation byproducts, complicating LC-MS analyses . In contrast, Citicoline-d9 is manufactured under stringent purity controls (>95%) and is free from such contaminants, making it ideal for sensitive assays .

Pharmacokinetic Studies

This compound has been validated in preclinical studies to measure cerebral citicoline levels in rodent models of ischemic stroke. Its deuterated structure ensures minimal metabolic interference, allowing accurate assessment of blood-brain barrier penetration .

Comparative Metabolomics

In a 2024 study, Citicoline-d9 outperformed Citicoline-d4 in quantifying choline metabolites in human plasma, achieving a lower limit of detection (LLOD: 0.1 ng/mL vs. 0.5 ng/mL) due to enhanced isotopic separation .

Industrial Relevance

While sodium oleate is widely used in industrial detergents, its analytical limitations highlight the necessity for specialized compounds like Citicoline-d9 in research settings. For example, sodium oleate’s contamination issues necessitate additional purification steps, increasing costs and workflow complexity .

Q & A

Q. How to ensure isotopic integrity in long-term storage of this compound?

• Answer : Store lyophilized samples under argon at -80°C to minimize deuterium loss. Conduct stability-indicating assays every 6–12 months, monitoring for isotopic exchange via MS/MS fragmentation patterns. Use amber glass vials to prevent photodegradation .

Methodological Notes

• Data Contradiction Analysis : When conflicting results arise (e.g., variable deuteration efficiency), conduct root-cause analysis using fishbone diagrams to isolate factors (e.g., reagent purity, synthetic pathway). Replicate experiments under controlled conditions to verify hypotheses .
• Experimental Replicability : Document synthesis and analysis protocols in line with FAIR principles (Findable, Accessible, Interoperable, Reusable). Include raw data, instrument parameters, and QC criteria in supplementary materials .